Cas no 424834-57-1 (7-chloro-1H-indole-5-carbaldehyde)
424834-57-1 structure
Product Name:7-chloro-1H-indole-5-carbaldehyde
CAS No:424834-57-1
MF:C9H6ClNO
MW:179.603041172028
CID:1112382
Update Time:2024-07-24
7-chloro-1H-indole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 7-chloro-1H-indole-5-carbaldehyde
- 7-Chloro-1H-indole-5-carboxaldehyde
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- Inchi: 1S/C9H6ClNO/c10-8-4-6(5-12)3-7-1-2-11-9(7)8/h1-5,11H
- InChI Key: HTHFSGLKKBLVGK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C=O)C=C2Cl)C=C1
Computed Properties
- Exact Mass: 179.014
- Monoisotopic Mass: 179.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9A^2
7-chloro-1H-indole-5-carbaldehyde Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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